Cas no 2228963-09-3 (methyl 2-methyl-5-(piperidin-3-yl)methylfuran-3-carboxylate)

• Product Name: methyl 2-methyl-5-(piperidin-3-yl)methylfuran-3-carboxylate
• CAS No: 2228963-09-3
• MF: C₁₃H₁₉NO₃
• MW: 237.294863939285
• CID: 6401133
• PubChem ID: 165678800
• Update Time: 2025-06-09

methyl 2-methyl-5-(piperidin-3-yl)methylfuran-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 2-methyl-5-(piperidin-3-yl)methylfuran-3-carboxylate
• methyl 2-methyl-5-[(piperidin-3-yl)methyl]furan-3-carboxylate
• EN300-1744381
• 2228963-09-3

• Inchi： 1S/C13H19NO3/c1-9-12(13(15)16-2)7-11(17-9)6-10-4-3-5-14-8-10/h7,10,14H,3-6,8H2,1-2H3
• InChI Key： QBGJBNNFRWOWQN-UHFFFAOYSA-N
• SMILES： O1C(C)=C(C(=O)OC)C=C1CC1CNCCC1

Computed Properties

• Exact Mass: 237.13649347g/mol
• Monoisotopic Mass: 237.13649347g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 269
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 51.5Ų

Additional information on methyl 2-methyl-5-(piperidin-3-yl)methylfuran-3-carboxylate

Methyl 2-Methyl-5-(Piperidin-3-yl)methylfuran-3-carboxylate (CAS No. 2228963-09-3): A Comprehensive Overview

Methyl 2-methyl-5-(piperidin-3-yl)methylfuran-3-carboxylate (CAS No. 2228963-09-3) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential for a wide range of applications, particularly in the development of new therapeutic agents. In this article, we will delve into the chemical properties, synthesis methods, and recent research findings related to this compound.

The molecular structure of methyl 2-methyl-5-(piperidin-3-yl)methylfuran-3-carboxylate is composed of a furan ring substituted with a methyl group and a piperidine moiety. The presence of these functional groups imparts specific chemical and biological properties to the molecule. The furan ring is known for its aromaticity and reactivity, while the piperidine ring contributes to the compound's lipophilicity and potential for forming hydrogen bonds.

Recent studies have focused on the synthesis and characterization of methyl 2-methyl-5-(piperidin-3-yl)methylfuran-3-carboxylate. One notable method involves the coupling of 2-methylfuran-3-carboxylic acid with piperidine using a suitable coupling reagent, followed by methylation to form the final product. This synthetic route has been optimized to achieve high yields and purity, making it suitable for large-scale production.

In terms of biological activity, methyl 2-methyl-5-(piperidin-3-yl)methylfuran-3-carboxylate has shown promising results in various assays. For instance, it has demonstrated potent anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. Additionally, preliminary studies have indicated that this compound may have neuroprotective effects, potentially useful in the treatment of neurodegenerative diseases like Alzheimer's and Parkinson's.

The pharmacokinetic properties of methyl 2-methyl-5-(piperidin-3-yl)methylfuran-3-carboxylate have also been investigated. Studies have shown that it exhibits good oral bioavailability and a favorable half-life, which are crucial factors for its potential use as an oral medication. Furthermore, its low toxicity profile in animal models suggests that it may be safe for human use.

One of the key challenges in the development of new drugs is ensuring their selectivity and minimizing off-target effects. Research on methyl 2-methyl-5-(piperidin-3-yl)methylfuran-3-carboxylate has focused on optimizing its selectivity towards specific targets. For example, efforts are underway to enhance its binding affinity to certain receptors involved in inflammatory pathways without affecting other biological processes.

Clinical trials are an essential step in evaluating the safety and efficacy of new compounds. While methyl 2-methyl-5-(piperidin-3-yl)methylfuran-3-carboxylate is still in the preclinical stage, early results from animal studies have been encouraging. These studies have provided valuable insights into its mechanism of action and potential therapeutic applications.

In conclusion, methyl 2-methyl-5-(piperidin-3-yl)methylfuran-3-carboxylate (CAS No. 2228963-09-3) is a promising compound with a unique chemical structure that offers potential benefits in various therapeutic areas. Ongoing research continues to uncover new aspects of its biological activity and pharmacological properties, paving the way for its future development as a novel therapeutic agent.